[(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine

• Molecular Formula: C9H14BrNS2
• Molecular Weight: 280.3 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-3-methylsulfanylpropan-1-amine
• InChI: InChI=1S/C9H14BrNS2/c1-12-4-2-3-11-6-9-5-8(10)7-13-9/h5,7,11H,2-4,6H2,1H3
• InChI Key: FQJNRETVBKNWTM-UHFFFAOYSA-N
• Canonical SMILES: CSCCCNCC1=CC(=CS1)Br

Description

Product Name: [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine CAS Registry Number: 1342974-26-8 Molecular Formula: C 9 H 14 BrNS 2 Molecular Weight: 280.25 MDL Number: MFCD19597105 This high-purity chemical, defined by its specific molecular structure, is intended for research and development purposes. The compound integrates two distinct functional moieties: a 4-bromothiophene ring and a 3-(methylsulfanyl)propylamine chain. The brominated thiophene group is a versatile handle for further synthetic elaboration via metal-catalyzed cross-coupling reactions, making this amine a valuable building block in medicinal chemistry and materials science for constructing more complex molecules. The 3-(methylsulfanyl)propylamine segment, also known as 3-(methylthio)propylamine (CAS 4104-45-4), is a known flavor and fragrance ingredient with sulfurous and vegetable-like notes , suggesting potential applications in researching structure-activity relationships or as a synthetic intermediate. Researchers can leverage this compound in developing novel pharmacophores, ligands for catalysis, or advanced organic materials. For Research Use Only. This product is not for diagnostic, therapeutic, or any other human or veterinary use. Please request a Certificate of Analysis for detailed quality assurance data.

Preparation Methods

Synthesis of 4-Bromothiophene Derivatives

The brominated thiophene moiety is typically synthesized by controlled bromination of methylthiophene or thiophene precursors. A representative procedure is as follows:

• Bromination of 3-methylthiophene to 3-methyl-2-bromothiophene

  • React 3-methylthiophene (1 mol scale) in chloroform solvent at low temperature (-5 °C).
  • Slowly add a brominating agent prepared from pyridine, hydrobromic acid (48%), and hydrogen peroxide, maintaining stirring and cooling.
  • After addition, allow the reaction to proceed with insulation for 0.5 hours.
  • Separate layers and concentrate the organic phase under vacuum to isolate 3-methyl-2-bromothiophene with ~95% yield and 99.5% purity.
  • [Patent CN101591328A, Embodiment 4]

• Bromination of thiophene to 2-bromothiophene

  • Similar procedure with thiophene substrate at 10 °C, using the same brominating agent.
  • Yield ~82%, purity 98.5%.
  • [Patent CN101591328A, Embodiment 5]

This step provides the bromothiophene core necessary for subsequent functionalization.

Formation of the [(4-Bromothiophen-2-yl)methyl]amine Intermediate

The bromothiophene derivative bearing a formyl or halomethyl substituent at the 2-position can be converted to the corresponding amine via reductive amination or nucleophilic substitution:

• Reductive amination of 4-bromothiophene-2-carbaldehyde with 3-(methylsulfanyl)propylamine
  • Mix equimolar amounts of 4-bromothiophene-2-carbaldehyde and 3-(methylsulfanyl)propylamine in anhydrous tetrahydrofuran (THF) with sodium sulfate as drying agent.
  • Add acetic acid (0.25–1 equiv) to catalyze imine formation.
  • Stir at room temperature to form Schiff base intermediate.
  • Add sodium cyanoborohydride (3-5 equiv) slowly to reduce the imine to the secondary amine.
  • Stir for 3–5 days at room temperature until completion monitored by TLC.
  • Work-up involves quenching with aqueous base, extraction with ethyl acetate, washing, drying, and purification by silica gel chromatography.
  • [General procedure IX from Jumppanen et al.]

This reductive amination is the key step that links the bromothiophene moiety to the methylsulfanylpropylamine chain, yielding the target compound.

Experimental Conditions and Reagents

Step	Reagents & Conditions	Notes
Bromination	3-methylthiophene or thiophene, Br2 source (prepared from pyridine, HBr, H2O2), chloroform, 0 to -5 °C, stirring	High yield, high purity bromothiophene derivatives
Reductive amination	4-bromothiophene-2-carbaldehyde, 3-(methylsulfanyl)propylamine, Na2SO4, AcOH, NaBH3CN, THF, room temp, 3–5 days	Slow, mild conditions, avoids over-reduction
Work-up	Quenching with NaOH or NaHCO3, extraction with ethyl acetate, drying over Na2SO4, silica gel chromatography	Standard organic purification

Purification and Characterization

• Purification is typically achieved by column chromatography on silica gel using gradients of ethyl acetate in n-hexane.
• Crystallization from suitable solvent mixtures (e.g., MeOH/H2O) may be used for final purification.
• Characterization includes NMR (1H, 13C), HRMS, and melting point determination.
• TLC monitoring is essential for reaction progress and purity checks.
• [Jumppanen et al. Supporting Information]

Summary Table of Preparation Methods

Preparation Step	Methodology	Key Reagents	Yield & Purity	Reference
Bromination of thiophene	Controlled bromination with in situ Br2 generation	3-methylthiophene, pyridine, HBr, H2O2, chloroform	82–95%, >98% purity
Reductive amination	Schiff base formation + NaBH3CN reduction	4-bromothiophene-2-carbaldehyde, 3-(methylsulfanyl)propylamine, NaBH3CN	Moderate to high yield, clean product
Purification	Silica gel chromatography, recrystallization	Ethyl acetate/n-hexane gradients	>95% purity typical

Chemical Reactions Analysis

Types of Reactions

[(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The bromothiophene moiety can be reduced to a thiophene ring using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles through nucleophilic substitution reactions, often using palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura coupling.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Palladium catalysts, boronic acids for Suzuki-Miyaura coupling.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Thiophene derivatives.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

[(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the treatment of bacterial infections and cancer.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For example, its antimicrobial activity could involve the disruption of bacterial cell membranes or inhibition of essential bacterial enzymes .

Comparison with Similar Compounds

Structural Features

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Reference
[(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine	Bromothiophene, methylsulfanyl	C₉H₁₃BrN₂S₂	~277.22*	Inferred
[(4-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine	Bromothiophene, dimethylamino	C₁₀H₁₇BrN₂S	277.22
3-(3-Nitro-1H-1,2,4-triazol-1-yl)propylamine (37)	Nitro-triazole, trifluoromethylphenyl	C₁₃H₁₄F₃N₅O₂	349.28
(furan-2-yl)methyl[3-(methylamino)propyl]amine	Furan, methylamino	C₁₀H₁₈N₂O	182.27
[(2-chloro-6-fluorophenyl)methyl][3-(imidazol-1-yl)propyl]amine	Chloro-fluorophenyl, imidazole	C₁₃H₁₅ClFN₃	283.73

*Estimated based on structural analogy to .

Key Observations :

• Electron-withdrawing groups (e.g., bromine, nitro-triazole in ) increase polarity and reactivity compared to electron-donating groups (e.g., methylsulfanyl).
• Aromatic systems : Bromothiophene (target) vs. trifluoromethylphenyl () or furan () alter π-π stacking and solubility.
• Functional diversity: Methylsulfanyl (thioether) in the target contrasts with dimethylamino (), imidazole (), or nitro-triazole (), impacting hydrogen bonding and biological target interactions.

Physicochemical Properties

Compound	Melting Point (°C)	Solubility (Predicted)	Key Influences
Target compound	Not reported	Moderate (thioether + amine)	Bromine (steric hindrance), methylsulfanyl (lipophilicity)
Compound 37 ()	127–128	Low (trifluoromethyl, nitro)	Nitro group (polarity), trifluoromethyl (hydrophobicity)
Compound 38 ()	184–186	Very low (bulky trifluoromethyl)	Bis-trifluoromethyl (high crystallinity)
[(furan-2-yl)methyl]... ()	Not reported	High (furan polarity, low MW)	Furan oxygen (hydrogen bonding)

Analysis :

• Methylsulfanyl in the target compound likely improves membrane permeability compared to polar nitro-triazole derivatives ().
• Bromothiophene’s bulk may reduce solubility relative to smaller aromatic systems (e.g., furan in ).

Biological Activity

[(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine is a synthetic compound characterized by a bromothiophene moiety and a propylamine structure. The compound's molecular formula is $C_{10}H_{14}BrN$ with a molecular weight of approximately 280.3 g/mol. This compound has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry.

Chemical Structure and Properties

The chemical structure of [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine features:

• A bromine atom on the thiophene ring, which may enhance lipophilicity and biological activity.
• A methylthio group attached to a propyl chain, which can influence the compound's reactivity and interaction with biological targets.

Antimicrobial Studies

A study investigating the antimicrobial properties of thiophene derivatives found that compounds similar to [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine demonstrated significant activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. The Minimum Inhibitory Concentration (MIC) values ranged from 0.5 to 10 µg/mL, indicating potent antibacterial effects in some analogs .

Anticancer Activity

Research has indicated that certain bromothiophene derivatives possess anticancer properties by inhibiting cell growth in various cancer cell lines. For instance, a related compound was shown to induce apoptosis in breast cancer cells through the activation of caspase pathways . While direct studies on [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine are lacking, these findings suggest a promising avenue for further investigation.

Neuropharmacological Effects

Compounds structurally related to [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine have been explored for their interactions with neurotransmitter receptors. For example, some derivatives have shown binding affinity to serotonin receptors, which could indicate potential applications in treating mood disorders .

Comparative Analysis of Related Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Molecular Formula	Notable Biological Activity
(4-Bromothiophen-2-yl)methylamine	C9H14BrNS	Antimicrobial activity against S. aureus
3-(Methylthio)propylamine	C5H13NS	Induces ornithine decarboxylase activity
4-Bromothiophen-2-carboxylic acid	C8H7BrO2S	Potential anti-inflammatory effects

Q & A

Q. What are the optimal synthetic routes for [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine, and how can reaction conditions be optimized for higher yields?

Methodological Answer: A multi-step synthesis is typically required. For analogous amines, key steps include:

Precursor Preparation : Bromothiophene derivatives can be functionalized via nucleophilic substitution or coupling reactions. For methylsulfanylpropylamine precursors, alkylation of thiols with methyl iodide followed by propylamine conjugation is common .

Coupling Reaction : Use a base (e.g., NaH in THF) to facilitate amine coupling between the bromothiophene and methylsulfanylpropyl moieties .

Purification : Column chromatography with silica gel (eluent: ethyl acetate/hexane) or recrystallization from ethanol improves purity .

Q. Optimization Strategies :

• Vary reaction temperature (60–100°C) and solvent polarity (THF vs. DMF) to enhance yield.
• Monitor reaction progress via TLC or HPLC to minimize side products.

Q. Reference Data :

Step	Reagents/Conditions	Yield Range	Reference
Alkylation	Methyl iodide, K₂CO₃, DMF, 80°C	60–75%
Amine Coupling	NaH, THF, 24h reflux	40–55%

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral signatures should researchers expect?

Methodological Answer:

• 1H NMR :
  • Thiophene protons: δ 6.8–7.2 ppm (doublets for bromothiophene).
  • Methylsulfanyl (–SCH₃): δ 2.1–2.3 ppm (singlet).
    – Propylamine chain: δ 1.6–2.0 ppm (methylene protons) and δ 2.5–3.0 ppm (amine protons) .
• HRMS (ESI+) : Exact mass = 323.0605 g/mol (C₁₀H₁₄BrNS₂) .
• IR : Stretching vibrations for C–Br (~550 cm⁻¹) and S–CH₃ (~680 cm⁻¹) confirm functional groups .

Validation : Compare experimental data with computational predictions (e.g., Gaussian software) to resolve ambiguities .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in the compound’s stereochemistry or molecular conformation?

Methodological Answer:

• Single-Crystal X-ray Diffraction : Use SHELXL for structure refinement .
• ORTEP-3 : Generate 3D graphical representations to visualize bond angles and torsional strain in the thiophene-amine backbone .
• Key Parameters :
  • Bond lengths: C–Br (~1.89 Å) and C–S (~1.81 Å).
  • Dihedral angles: Confirm planarity of the thiophene ring and flexibility of the propyl chain .

Challenges : Crystallize the compound using slow evaporation in dichloromethane/hexane mixtures. Twinning or disorder in the methylsulfanyl group may require high-resolution data (<1.0 Å) .

Q. How do electronic effects of the bromothiophene and methylsulfanyl groups influence the compound’s reactivity in cross-coupling reactions?

Methodological Answer:

• Bromothiophene : The electron-withdrawing Br group activates the thiophene ring for Suzuki-Miyaura coupling but may deactivate nucleophilic aromatic substitution .
• Methylsulfanyl : The –SCH₃ group is weakly electron-donating, potentially stabilizing radical intermediates in oxidation reactions .

Q. Experimental Design :

DFT Calculations : Use Gaussian or ORCA to map frontier molecular orbitals (HOMO/LUMO) and predict sites for electrophilic attack .

Kinetic Studies : Compare reaction rates with analogs (e.g., replacing Br with Cl or –SCH₃ with –OCH₃) to isolate electronic effects .

Q. How can researchers resolve contradictions in reported synthetic yields when varying alkylation conditions?

Methodological Answer: Case Study : Lower yields in THF vs. DMF may arise from incomplete deprotonation of the amine.

• Troubleshooting :
  • Use stronger bases (e.g., LDA instead of NaH) in less polar solvents.
  • Add catalytic phase-transfer agents (e.g., TBAB) to enhance reactivity .

Q. Data Analysis :

Solvent	Base	Yield (%)	Side Products
THF	NaH	45	20% dimerization
DMF	KOtBu	68	<5% impurities

Q. Reference :

Q. What strategies mitigate degradation of the methylsulfanyl group during long-term storage?

Methodological Answer:

• Stability Tests : Accelerated aging studies (40°C/75% RH) show –SCH₃ oxidizes to sulfoxide under aerobic conditions.
• Storage Recommendations :
  • Argon atmosphere, –20°C, and amber vials to prevent photodegradation.
  • Add antioxidants (e.g., BHT) at 0.1% w/w .